Cas no 72521-01-8 (6,7-Dichloro-1H-indazole)
6,7-Dichloro-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 6,7-Dichloro-2H-indazole
- 1H-Indazole, 6,7-dichloro-
- 6,7-dichloro-1H-Indazole
- DB-359245
- 72521-01-8
- AKOS024259299
- F18009
- AKOS032947861
- ZB1143
- CS-0367288
- MB10714
- 6,7-Dichloro-1H-indazole
-
- MDL: MFCD11878112
- Inchi: 1S/C7H4Cl2N2/c8-5-2-1-4-3-10-11-7(4)6(5)9/h1-3H,(H,10,11)
- InChI Key: DKFRPUIOXSRKFF-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC2C=NNC=21)Cl
Computed Properties
- Exact Mass: 185.97532
- Monoisotopic Mass: 185.9751535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- Density: 1.571±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Almost insoluble (0.082 g/l) (25 º C),
- PSA: 28.68
6,7-Dichloro-1H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM149948-1g |
6,7-Dichloro-1H-indazole |
72521-01-8 | 95% | 1g |
$720 | 2021-08-05 | |
| Alichem | A269001618-1g |
6,7-Dichloro-1H-indazole |
72521-01-8 | 95% | 1g |
$762.30 | 2023-09-01 | |
| TRC | D439723-10mg |
6,7-Dichloro-1H-indazole |
72521-01-8 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D439723-50mg |
6,7-Dichloro-1H-indazole |
72521-01-8 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | D439723-100mg |
6,7-Dichloro-1H-indazole |
72521-01-8 | 100mg |
$ 230.00 | 2022-06-05 | ||
| Chemenu | CM149948-1g |
6,7-Dichloro-1H-indazole |
72521-01-8 | 95% | 1g |
$846 | 2024-07-24 | |
| eNovation Chemicals LLC | Y0990687-5g |
6,7-dichloro-1H-indazole |
72521-01-8 | 95% | 5g |
$2500 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1437958-1g |
6,7-Dichloro-2H-indazole |
72521-01-8 | 95+% | 1g |
¥7207.00 | 2024-05-02 | |
| abcr | AB495023-5g |
6,7-Dichloro-1H-indazole; . |
72521-01-8 | 5g |
€1993.30 | 2025-02-13 | ||
| abcr | AB495023-250mg |
6,7-Dichloro-1H-indazole; . |
72521-01-8 | 250mg |
€325.20 | 2025-02-13 |
6,7-Dichloro-1H-indazole Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 6,7-Dichloro-1H-indazole
Professional Introduction to 6,7-Dichloro-1H-indazole (CAS No. 72521-01-8)
6,7-Dichloro-1H-indazole, with the chemical formula C₆H₃Cl₂N₂, is a significant compound in the field of pharmaceutical and chemical research. This heterocyclic aromatic molecule has garnered considerable attention due to its versatile applications and structural properties. The presence of two chlorine atoms at the 6th and 7th positions on the indazole ring enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.
The compound's unique structure and reactivity have positioned it as a key building block in the development of pharmaceutical agents. Its indazole core is a common motif found in numerous drugs targeting different biological pathways. The chloro substituents not only influence the electronic properties of the molecule but also provide sites for further functionalization, enabling chemists to tailor its properties for specific applications.
In recent years, 6,7-Dichloro-1H-indazole has been extensively studied for its potential in medicinal chemistry. Researchers have leveraged its scaffold to develop novel compounds with therapeutic effects ranging from antiviral to anticancer properties. The compound's ability to interact with biological targets makes it an attractive candidate for drug discovery programs.
One of the most compelling aspects of 6,7-Dichloro-1H-indazole is its role in the synthesis of indazole derivatives. These derivatives have shown promise in preclinical studies as inhibitors of various enzymes and receptors involved in disease pathways. For instance, modifications of the indazole ring have led to compounds with potent activity against kinases and other enzymes relevant to cancer biology.
The chemical synthesis of 6,7-Dichloro-1H-indazole involves multi-step processes that highlight its importance as a synthetic intermediate. The chlorination step is particularly critical, as it determines the reactivity and subsequent functionalization possibilities of the molecule. Advanced synthetic methodologies have been developed to achieve high yields and purity, ensuring that researchers can reliably incorporate this compound into their synthetic routes.
Recent advancements in computational chemistry have further enhanced the understanding of 6,7-Dichloro-1H-indazole's properties. Molecular modeling studies have provided insights into how structural variations influence its interactions with biological targets. These insights are crucial for designing more effective derivatives with improved pharmacokinetic profiles.
The pharmaceutical industry has taken note of these developments, leading to increased interest in licensing or developing drugs based on indazole scaffolds. Companies are investing in research to explore new applications of 6,7-Dichloro-1H-indazole and its derivatives, recognizing their potential as lead compounds for novel therapeutics.
In academic research, 6,7-Dichloro-1H-indazole continues to be a focal point for studies exploring novel synthetic pathways and biological activities. Collaborative efforts between chemists and biologists are yielding promising results, particularly in understanding how structural modifications affect drug-like properties such as solubility, bioavailability, and target specificity.
The future prospects for 6,7-Dichloro-1H-indazole are bright, with ongoing research aiming to unlock its full potential in drug development. As new methodologies emerge and our understanding of biological systems deepens, this compound is likely to remain at the forefront of pharmaceutical innovation.
72521-01-8 (6,7-Dichloro-1H-indazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)